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Compound of Interest

Compound Name: Atazanavir-d9

Cat. No.: B032600 Get Quote

This guide provides a comprehensive overview of the safety data for Atazanavir-d9, intended

for researchers, scientists, and professionals in drug development. The information is compiled

from available safety data sheets for the parent compound, atazanavir, and atazanavir sulfate,

as specific safety studies on the deuterated analog are not extensively available. The safety

profile of Atazanavir-d9 is expected to be comparable to its non-deuterated counterpart.

Core Safety and Handling
Atazanavir is an antiretroviral drug of the protease inhibitor class used to treat HIV infection.[1]

[2] The deuterated form, Atazanavir-d9, is a stable isotope-labeled analog used in research,

such as in pharmacokinetic studies.[3]

GHS Hazard Classification
Atazanavir sulfate is classified under the Globally Harmonized System (GHS) with the following

hazards:

Serious Eye Damage/Eye Irritation (Category 1)[4][5]

Specific Target Organ Toxicity, Repeated Exposure (Category 1), affecting the liver and

heart.[4][6]

The signal word is Danger.[4][6] Hazard statements include H318 (Causes serious eye

damage) and H372 (Causes damage to organs through prolonged or repeated exposure).[4][5]
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The following pictograms are associated with Atazanavir:

Corrosion[1][4]

Health Hazard[1][4]

Quantitative Data Summary
The following tables summarize the available quantitative and physical/chemical data for

Atazanavir and its sulfate salt. This data is critical for safe handling, storage, and experimental

design.

Physical and Chemical Properties
Property Value Source

Molecular Formula C38H43D9N6O7 [3]

Molecular Weight 713.91 g/mol [3]

CAS Number 1092540-51-6 [3]

Appearance
Off-white to pale yellow

colored granular powder
[7]

Melting Point 198 °C [6]

Bioavailability 60-68% [2]

Protein Binding 86% [2]

Elimination Half-life ~7.9 hours (Human) [2][6]

Toxicological Data
Detailed quantitative toxicological data such as LD50 values are not readily available in the

provided search results. However, qualitative toxicological information and target organs have

been identified.
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Endpoint Observation Species Source

Target Organs Heart, Liver Not specified [4][6]

Eye Irritation
Severely irritating to

eyes
Not specified [6]

Carcinogenicity (2-

year oral study)

No treatment-related

tumors observed.

NOAEL = 1,200 mg/kg

Rat [6]

3-Month Dietary Study

NOAEL = 1,000

mg/kg. Low dose

effects include fecal

changes and changes

in clinical pathology

parameters.

Rat [6]

Experimental Protocols and Methodologies
The safety data sheets reviewed do not provide detailed experimental protocols for the

toxicological studies cited. They are summaries of findings. For detailed methodologies, direct

consultation of the cited studies would be required.

Mandatory Visualizations
The following diagrams illustrate key safety workflows and concepts related to the handling and

potential hazards of Atazanavir-d9.
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Emergency First Aid for Atazanavir-d9 Exposure

Exposure Event

Immediate Actions

First Aid Procedures

Medical Attention

Exposure

Eye Contact Skin Contact Inhalation Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Wash off immediately with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Do NOT induce vomiting.
Clean mouth with water and drink plenty of water.

Get medical advice/attention if you feel unwell.
For eye contact, immediately call a POISON CENTER or doctor.
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Logical Pathway of Atazanavir-d9 Toxicity

Prolonged or Repeated Exposure
(Inhalation, Ingestion, Skin/Eye Contact)

Systemic Absorption and Distribution

Hepatic Metabolism
(Primarily via CYP3A4)

Target Organs

Liver Heart

Organ Damage
(e.g., Transaminase Elevations, Cardiac Conduction Abnormalities)
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Required Personal Protective Equipment (PPE)

Personal Protective Equipment

Eye/Face Protection
(Safety goggles, Face shield)

Protective Gloves
(Nitrile rubber recommended)

Protective Clothing
(Lab coat, Coveralls)

Respiratory Protection
(If dust is generated)

Handling Atazanavir-d9

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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